Cas no 1513332-31-4 (3-(3-cyano-4-fluorophenyl)butanoic acid)
3-(3-cyano-4-fluorophenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(3-cyano-4-fluorophenyl)butanoic acid
- EN300-1847383
- 1513332-31-4
-
- Inchi: 1S/C11H10FNO2/c1-7(4-11(14)15)8-2-3-10(12)9(5-8)6-13/h2-3,5,7H,4H2,1H3,(H,14,15)
- InChI Key: ULZBPBAOHTZCCD-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1C#N)C(C)CC(=O)O
Computed Properties
- Exact Mass: 207.06955672g/mol
- Monoisotopic Mass: 207.06955672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 61.1Ų
3-(3-cyano-4-fluorophenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1847383-0.05g |
3-(3-cyano-4-fluorophenyl)butanoic acid |
1513332-31-4 | 0.05g |
$612.0 | 2023-09-19 | ||
| Enamine | EN300-1847383-0.1g |
3-(3-cyano-4-fluorophenyl)butanoic acid |
1513332-31-4 | 0.1g |
$640.0 | 2023-09-19 | ||
| Enamine | EN300-1847383-0.25g |
3-(3-cyano-4-fluorophenyl)butanoic acid |
1513332-31-4 | 0.25g |
$670.0 | 2023-09-19 | ||
| Enamine | EN300-1847383-0.5g |
3-(3-cyano-4-fluorophenyl)butanoic acid |
1513332-31-4 | 0.5g |
$699.0 | 2023-09-19 | ||
| Enamine | EN300-1847383-1.0g |
3-(3-cyano-4-fluorophenyl)butanoic acid |
1513332-31-4 | 1g |
$1029.0 | 2023-06-02 | ||
| Enamine | EN300-1847383-2.5g |
3-(3-cyano-4-fluorophenyl)butanoic acid |
1513332-31-4 | 2.5g |
$1428.0 | 2023-09-19 | ||
| Enamine | EN300-1847383-5.0g |
3-(3-cyano-4-fluorophenyl)butanoic acid |
1513332-31-4 | 5g |
$2981.0 | 2023-06-02 | ||
| Enamine | EN300-1847383-10.0g |
3-(3-cyano-4-fluorophenyl)butanoic acid |
1513332-31-4 | 10g |
$4421.0 | 2023-06-02 | ||
| Enamine | EN300-1847383-1g |
3-(3-cyano-4-fluorophenyl)butanoic acid |
1513332-31-4 | 1g |
$728.0 | 2023-09-19 | ||
| Enamine | EN300-1847383-5g |
3-(3-cyano-4-fluorophenyl)butanoic acid |
1513332-31-4 | 5g |
$2110.0 | 2023-09-19 |
3-(3-cyano-4-fluorophenyl)butanoic acid Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 3-(3-cyano-4-fluorophenyl)butanoic acid
Introduction to 3-(3-Cyano-4-Fluorophenyl)butanoic Acid (CAS No. 1513332-31-4)
3-(3-Cyano-4-fluorophenyl)butanoic acid (CAS No. 1513332-31-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group and a fluorine atom, which contribute to its potential biological activities and therapeutic applications.
The molecular formula of 3-(3-cyano-4-fluorophenyl)butanoic acid is C11H9FO2N, and it has a molecular weight of approximately 208.19 g/mol. The presence of the cyano and fluorine substituents imparts distinct chemical properties to the molecule, making it an interesting candidate for various biochemical and pharmacological studies.
Recent research has highlighted the potential of 3-(3-cyano-4-fluorophenyl)butanoic acid in the development of novel therapeutic agents. One notable area of investigation is its role as a potential inhibitor of specific enzymes involved in metabolic pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis.
In addition to its enzymatic inhibition properties, 3-(3-cyano-4-fluorophenyl)butanoic acid has been explored for its anti-inflammatory effects. Inflammatory diseases, such as arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines and chemokines, thereby mitigating the inflammatory response.
The pharmacokinetic properties of 3-(3-cyano-4-fluorophenyl)butanoic acid have also been studied to evaluate its suitability for drug development. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an orally administered therapeutic agent.
Clinical trials are currently underway to further investigate the safety and efficacy of 3-(3-cyano-4-fluorophenyl)butanoic acid. Early-phase trials have focused on assessing the compound's tolerability and pharmacodynamic effects in healthy volunteers and patients with specific conditions. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses.
The structural versatility of 3-(3-cyano-4-fluorophenyl)butanoic acid also makes it an attractive scaffold for medicinal chemistry optimization. Researchers are actively exploring structural modifications to enhance its potency, selectivity, and pharmacokinetic properties. These efforts aim to develop more effective derivatives with improved therapeutic profiles.
In conclusion, 3-(3-cyano-4-fluorophenyl)butanoic acid (CAS No. 1513332-31-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for drug development. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments for various diseases.
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